(R)-nicotinium(1+)

• Molecular Formula: C10H15N2+
• Molecular Weight: 163.24 g/mol
• IUPAC Name: 3-[(2R)-1-methylpyrrolidin-1-ium-2-yl]pyridine
• InChI: InChI=1S/C10H14N2/c1-12-7-3-5-10(12)9-4-2-6-11-8-9/h2,4,6,8,10H,3,5,7H2,1H3/p+1/t10-/m1/s1
• InChI Key: SNICXCGAKADSCV-SNVBAGLBSA-O
• Isomeric SMILES: C[NH+]1CCC[C@@H]1C2=CN=CC=C2
• SMILES: C[NH+]1CCCC1C2=CN=CC=C2

Description

(R)-nicotinium(1+) is the conjugate acid of (R)-nicotine arising from selective protonation of the tertiary amino group;  major species at pH 7.3. It is an ammonium ion derivative and an organic cation. It is a conjugate acid of a (R)-nicotine. It is an enantiomer of a (S)-nicotinium(1+).

Scientific Research Applications

Catalytic Applications

• Nicotinium Sulfate as a Catalyst : Nicotinium sulfate, derived from nicotine, has been developed as a protic ionic liquid catalyst. It effectively catalyzes the acetylation of amines, alcohols, and phenols, showing particular selectivity for aminophenol. This catalyst is notable for being recyclable and bio-renewable (Tamaddon & Azadi, 2017).

Pharmacological Research

• GPR109a Agonist for Lipid Regulation : Compound R,R-19a, a derivative of nicotinium, has shown promise in preclinical studies as a GPR109a agonist. In clinical trials, it demonstrated a significant decrease in plasma free fatty acids. However, its effect on serum lipids was not as robust as niacin, suggesting further exploration in this area (Boatman et al., 2012).

• Role in Atherosclerosis : Nicotinic acid, a related compound, was found to inhibit atherosclerosis progression in mice. This effect was mediated through its receptor GPR109A expressed on immune cells, independent of its lipid-modifying actions. This discovery could be relevant for understanding the role of nicotinium derivatives in similar pathways (Lukasova et al., 2011).

Material Science

• Optical and Nonlinear Optical Material : The growth and characterization of nicotinium nitrate monohydrate (NNM) as a novel optical material have been studied. NNM demonstrates transparency in a wide wavelength range and potential for nonlinear optical applications (Dhanaraj & Rajesh, 2011).

• Organic Nonlinear Optical Material : Nicotinium tartrate (NT) is an efficient organic material for nonlinear optical applications. Its growth, structural properties, and low absorption in the visible region make it a candidate for frequency conversion technologies (Alexandar et al., 2017).

Environmental Applications

• Degradation and Adsorption of Nicotine : Research on nicotine degradation and adsorption using nano-TiO2 engineered reduced graphene oxide composites has been conducted. This method demonstrates significant potential for reducing nicotine's carcinogenic effects in aquatic systems (Maiti, Sarkar, & Liu, 2020).